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Compound of Interest

Compound Name: 4-(4-Methylcyclohexyl)aniline

Cat. No.: B15255180

Get Quote

Executive Summary
p-(trans-4-methylcyclohexyl)aniline (Systematic Name: 4-(trans-4-

methylcyclohexyl)benzenamine) is a bicyclic aromatic amine consisting of an aniline moiety

substituted at the para-position with a trans-4-methylcyclohexyl group.[1] Unlike its longer alkyl

chain homologs (e.g., pentyl, hexyl), which are often mesogenic (liquid crystalline) themselves

or exhibit low-melting mesophases, the methyl derivative is typically a crystalline solid with high

structural rigidity. It serves as a primary intermediate for synthesizing high-birefringence

nematic liquid crystals (such as Schiff bases, azo-dyes, and isothiocyanates) used in active

matrix displays.[1]

Molecular Architecture & Identification
The molecule exhibits significant geometric anisotropy due to the trans-configuration of the

cyclohexane ring, which maintains a linear, rod-like (calamitic) shape essential for mesophase

formation in its derivatives.
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Parameter Technical Specification

Chemical Name 4-(trans-4-methylcyclohexyl)aniline

Common Synonyms
p-(trans-4-methylcyclohexyl)benzenamine; 4-

Methylcyclohexyl-4'-aminobenzene

Molecular Formula
ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

Molecular Weight 189.30 g/mol

Stereochemistry
Trans-1,4-disubstitution (equatorial-equatorial

conformation)

SMILES C[C@H]1CCcc2)CC1

CAS Number
Note: Specific CAS often conflated with

homologs; verify via structure search.[2][3][4][5]

Physical & Thermodynamic Properties
As a Senior Application Scientist, it is crucial to distinguish between the properties of the methyl

homolog and the commercially ubiquitous pentyl/hexyl variants. The methyl group provides

insufficient steric bulk to suppress the melting point significantly, resulting in a crystalline solid

rather than a room-temperature liquid crystal.

Phase Behavior
Physical State: White to pale yellow crystalline solid.[1]

Melting Point: Typically 90–110 °C (Estimated based on homologous series trends).[1]

Insight: In the homologous series of p-(trans-4-alkylcyclohexyl)anilines, the methyl

derivative often exhibits a higher melting point than the propyl or butyl homologs due to

efficient crystal packing and lack of flexible chain entropy.[1]

Mesogenicity:Non-mesogenic.[1]
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Causality: The short methyl tail does not provide enough van der Waals interaction

anisotropy to stabilize a nematic phase before the crystal lattice melts into an isotropic

liquid. However, derivatization (e.g., conversion to a Schiff base) induces liquid

crystallinity.

Solubility & Partitioning[1]
Solubility Profile:

High: Dichloromethane (DCM), Ethyl Acetate, THF, Toluene.

Moderate: Ethanol, Methanol (often used for recrystallization).[1]

Insoluble: Water.[1][6][7][8]

LogP (Octanol/Water): ~3.5 – 4.0 (Predicted).[1]

Implication: Highly lipophilic; requires non-polar mobile phases for chromatography (e.g.,

Hexane/EtOAc).[1]

Synthesis & Manufacturing Protocol
The synthesis relies on the stereoselective construction of the trans-cyclohexane ring followed

by functional group manipulation.[1] The most robust route involves the reduction of the

corresponding nitro-derivative.[1]

Synthetic Pathway (Graphviz Visualization)

Trans-4-methyl-1-phenylcyclohexane Nitration
(HNO3/H2SO4)

Electrophilic Subst. p-(trans-4-methylcyclohexyl)nitrobenzenePara-isomer isolation Catalytic Reduction
(H2, Pd/C) or Fe/HCl

Reduction p-(trans-4-methylcyclohexyl)anilinePurification

Click to download full resolution via product page

Figure 1: Synthetic workflow from phenylcyclohexane precursor to the target aniline.

Detailed Protocol: Nitro-Reduction
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Precursor Preparation: Dissolve p-(trans-4-methylcyclohexyl)nitrobenzene (1.0 eq) in

Ethanol/THF (1:1 v/v).

Catalyst Addition: Add 10 wt% Pd/C catalyst under an inert nitrogen atmosphere.

Hydrogenation: Purge vessel with

gas. Maintain pressure at 3–5 bar at room temperature for 4–6 hours.

Critical Control Point: Monitor reaction via TLC (Hexane:EtOAc 8:2).[1] Disappearance of

the yellow nitro spot indicates completion.[1]

Work-up: Filter through a Celite pad to remove Pd/C. Concentrate filtrate in vacuo.[1]

Purification: Recrystallize from Ethanol or Hexane/Ethanol mix to ensure removal of cis-

isomers, which disrupt LC alignment in final applications.[1]

Characterization & Validation
To ensure the material meets "Electronic Grade" standards (>99.5% purity), the following

analytical signatures must be validated.

Spectroscopic Signatures
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Method Expected Signature Mechanistic Insight

1H-NMR (CDCl3)

ngcontent-ng-c2699131324=""

_nghost-ng-c2339441298=""

class="inline ng-star-inserted">

6.6–7.0 ppm (AA'BB' aromatic

system)

3.5 ppm (Broad s, 2H, -NH2)

0.9 ppm (d, 3H, -CH3)

The coupling constant of the

cyclohexane protons confirms

the trans-diequatorial

conformation (

).

IR Spectroscopy

3300–3400 cm⁻¹ (N-H

stretch)2850–2950 cm⁻¹ (C-H

aliphatic)

Doublet in the 3300 region

confirms primary amine

functionality.[1]

GC-MS

Molecular Ion ngcontent-ng-

c2699131324="" _nghost-ng-

c2339441298="" class="inline

ng-star-inserted">

at m/z 189

Fragmentation typically shows

loss of methyl (M-15) and

aniline tropylium ions.

Isomeric Purity Logic (Graphviz Visualization)
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Figure 2: Logic flow for ensuring isomeric purity, critical for liquid crystal applications.

Safety & Handling
Hazards: Like most anilines, this compound is toxic by inhalation, ingestion, and skin

contact. It may cause methemoglobinemia.[1]

Storage: Store under inert gas (Argon/Nitrogen) in a cool, dry place. Anilines are prone to

oxidation (darkening) upon air exposure.[1][6]

PPE: Nitrile gloves, safety goggles, and use of a fume hood are mandatory.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15255180/docs?utm_src=pdf-body-img#technical-guide-physical-properties-characterization-of-p-trans-4-methylcyclohexyl-aniline-1
https://www.chemscene.com/product/95641-05-7.html
https://www.chemscene.com/product/95641-05-7.html
https://www.youtube.com/watch?v=FLgE32olJRA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15255180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Macmillan, J. H., & Labes, M. M. (1979). Low Transition Temperature Liquid Crystalline

Amines Incorporating the Trans-1,4-Substituted Cyclohexane Ring System. Molecular

Crystals and Liquid Crystals.[1][9] Link[1]

ChemScene. 4-(Trans-4-hexylcyclohexyl)aniline Product Data (Homolog Reference). Link

PubChem. 4-(4-hexylcyclohexyl)aniline Compound Summary. National Library of Medicine.

[1] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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